Bioengineering of BRAF and COX2 inhibitor nanogels to boost the immunotherapy of melanoma via pyroptosis†
Chemical Communications Pub Date: 2023-01-04 DOI: 10.1039/D2CC05498A
Abstract
Glutathione-responsive nanogels (CDNPs) crosslinked via crosslinker DBHD with the BRAF inhibitor dabrafenib and the COX2 inhibitor celecoxib were fabricated. The CDNPs can effectively induce tumor cell pyroptosis to activate robust antitumor immunity. Additionally, CDNPs combined with αPD-1 antibody greatly inhibited tumor growth in a melanoma mouse model with a prolonged survival time.
Recommended Literature
- [1] Covalent organic frameworks: emerging high-performance platforms for efficient photocatalytic applications
- [2] TiO2-pattern-modulated actuation of an agarose@CNT/agarose bilayer induced by light and humidity†
- [3] Microfluidic cell-phoresis enabling high-throughput analysis of red blood cell deformability and biophysical screening of antimalarial drugs†
- [4] The diagnosis of hepatic fibrosis by magnetic resonance and near-infrared imaging using dual-modality nanoparticles†
- [5] Synthesis of some new 2,2-dimethylchromens related to phloroglucinol
- [6] Response of single leukemic cells to peptidase inhibitor therapy across time and dose using a microfluidic device†
- [7] Achieving high-performance planar perovskite solar cell with Nb-doped TiO2 compact layer by enhanced electron injection and efficient charge extraction†
- [8] Atomic Spectrometry Update: review of advances in elemental speciation
- [9] Femtosecond laser ablation multicollector ICPMS analysis of uranium isotopes in NIST glass
- [10] Progress of layered double hydroxide-based materials for supercapacitors
Journal Name：Chemical Communications
Research Products
-
CAS no.: 10438-96-7
-
CAS no.: 157701-72-9
-
CAS no.: 109882-76-0
-
CAS no.: 138344-18-0
